Cas no 1213066-25-1 (2-(1S)-1-aminoethyl-4-bromo-6-methoxyphenol)

• Product Name: 2-(1S)-1-aminoethyl-4-bromo-6-methoxyphenol
• CAS No: 1213066-25-1
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 5843184
• PubChem ID: 131074303
• Update Time: 2025-07-21

2-(1S)-1-aminoethyl-4-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1S)-1-aminoethyl-4-bromo-6-methoxyphenol
• 2-[(1s)-1-aminoethyl]-4-bromo-6-methoxyphenol
• EN300-1898039
• 1213066-25-1

• Inchi： 1S/C9H12BrNO2/c1-5(11)7-3-6(10)4-8(13-2)9(7)12/h3-5,12H,11H2,1-2H3/t5-/m0/s1
• InChI Key： XVAQQUKLWNBDDY-YFKPBYRVSA-N
• SMILES： BrC1C=C(C(=C(C=1)[C@H](C)N)O)OC

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(1S)-1-aminoethyl-4-bromo-6-methoxyphenol

Introduction to 2-(1S)-1-aminoethyl-4-bromo-6-methoxyphenol (CAS No. 1213066-25-1)

2-(1S)-1-aminoethyl-4-bromo-6-methoxyphenol, identified by its CAS number 1213066-25-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the phenolic class, characterized by its aromatic ring system modified with various functional groups. The presence of an aminoethyl side chain, a bromine substituent at the 4-position, and a methoxy group at the 6-position imparts unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The stereochemical configuration at the chiral center (indicated by the (1S) designation) is a critical feature of this compound, influencing its interactions with biological targets and potentially affecting its pharmacological activity. The combination of these structural elements suggests that 2-(1S)-1-aminoethyl-4-bromo-6-methoxyphenol may exhibit properties relevant to drug design, particularly in the development of targeted therapies. Its molecular framework resembles several known pharmacophores, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in phenolic derivatives due to their diverse biological activities. These compounds have been studied for their potential roles in modulating enzyme function, interacting with cellular receptors, and influencing signaling pathways. The specific arrangement of functional groups in 2-(1S)-1-aminoethyl-4-bromo-6-methoxyphenol positions it as a versatile scaffold for constructing novel therapeutic agents. For instance, the aminoethyl side chain can serve as a point of attachment for other pharmacophoric units, while the bromine and methoxy groups can enhance binding affinity or modulate metabolic stability.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. Researchers have been actively exploring phenolic compounds as scaffolds for drugs targeting neurological disorders, cancer, and inflammatory diseases. The chiral center in 2-(1S)-1-aminoethyl-4-bromo-6-methoxyphenol is particularly noteworthy, as enantiomeric purity is often crucial for achieving desired pharmacological effects while minimizing adverse reactions. The (1S) configuration may confer specific interactions with biological targets, making this compound a valuable asset in rational drug design.

Moreover, the bromine substituent at the 4-position can be exploited for further chemical modifications. Bromine is known to participate in various coupling reactions, such as Suzuki-Miyaura cross-coupling, which are widely used in pharmaceutical synthesis. This reactivity allows for the introduction of additional functional groups or aromatic rings, expanding the structural diversity of derivatives derived from 2-(1S)-1-aminoethyl-4-bromo-6-methoxyphenol. Such modifications can enhance drug-like properties, including solubility, bioavailability, and target specificity.

The methoxy group at the 6-position also contributes to the compound's chemical versatility. Methoxy-substituted phenols are common motifs in natural products and synthetic drugs, often serving to improve metabolic stability or enhance binding interactions. In 2-(1S)-1-aminoethyl-4-bromo-6-methoxyphenol, this group may play a role in fine-tuning the compound's pharmacokinetic profile and interaction with biological targets. Its electronic effects can influence the overall reactivity and binding affinity of the molecule.

Recent studies have highlighted the importance of stereochemistry in phenolic compounds. The (1S) configuration at the chiral center in 2-(1S)-1-aminoethyl-4-bromo-6-methoxyphenol may confer unique biological activities compared to its enantiomer or racemic mixture. This has prompted researchers to investigate enantioselective synthesis methods to obtain highly pure enantiomers for preclinical and clinical studies. Advances in asymmetric catalysis have made it possible to produce enantiomerically enriched compounds on scalable production levels, opening new avenues for drug development.

In addition to its potential as a drug intermediate, 2-(1S)-1-aminoethyl-4-bromo-6-methoxyphenol may find applications in research tools and probes for biochemical studies. Its well-defined structure and functional groups make it an excellent candidate for developing selective inhibitors or modulators of enzyme activity. Such tools are invaluable for elucidating metabolic pathways and understanding disease mechanisms at a molecular level.

The synthesis of 2-(1S)-1-aminoethyl-4-bromo-6-methoxyphenol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include stereoselective introduction of the aminoethyl side chain, functionalization of the aromatic ring with bromine and methoxy groups, and protection-deprotection strategies to handle reactive sites. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and improve sustainability while maintaining high chemical efficiency.

The pharmacological evaluation of derivatives derived from 2-(1S)-1-aminoethyl-4-bromo-6-methoxyphenol is an ongoing area of research. Preclinical studies have demonstrated that structurally related phenolic compounds exhibit promising activities against various diseases. For example, some derivatives have shown inhibitory effects on kinases involved in cancer progression or enzymes implicated in neurodegenerative disorders. Further investigation into 2-(1S)-1-aminoethyl-4-bromo-6-methoxyphenol and its analogs could uncover novel therapeutic opportunities.

The future prospects for this compound are exciting given its structural features and potential applications. Continued research into its biological activity will be crucial for translating preclinical findings into clinical applications. Collaborative efforts between synthetic chemists and biologists will be essential to fully exploit its therapeutic potential. As our understanding of disease mechanisms evolves, compounds like 2-(1S)-1-aminoethyl-4-bromo-6-methoxyphenol will likely play an increasingly important role in developing innovative treatments.